Cas no 2138266-72-3 (1-(3-Methylbutanoyl)pyrazolidin-3-one)

• Product Name: 1-(3-Methylbutanoyl)pyrazolidin-3-one
• CAS No: 2138266-72-3
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 5848857
• PubChem ID: 165452730
• Update Time: 2025-10-29

1-(3-Methylbutanoyl)pyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2138266-72-3
• EN300-737112
• 1-(3-methylbutanoyl)pyrazolidin-3-one
• 1-(3-Methylbutanoyl)pyrazolidin-3-one

• Inchi： 1S/C8H14N2O2/c1-6(2)5-8(12)10-4-3-7(11)9-10/h6H,3-5H2,1-2H3,(H,9,11)
• InChI Key： UWVXJAHSRBXRQQ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N1CCC(N1)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.4Ų

Additional information on 1-(3-Methylbutanoyl)pyrazolidin-3-one

Introduction to 1-(3-Methylbutanoyl)pyrazolidin-3-one (CAS No: 2138266-72-3) in Modern Chemical and Pharmaceutical Research

1-(3-Methylbutanoyl)pyrazolidin-3-one, identified by the Chemical Abstracts Service Number (CAS No) 2138266-72-3, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic ketone derivative has garnered attention due to its versatile structural framework, which positions it as a valuable scaffold for the development of novel bioactive molecules. The compound’s unique combination of a pyrazolidinone core and an acylated side chain offers a rich chemical space for functionalization, making it a promising candidate for various therapeutic applications.

The pyrazolidinone moiety, characterized by its five-membered nitrogen-containing ring, is well-documented for its role in medicinal chemistry. This structural motif is frequently employed in the design of pharmacophores due to its ability to engage in multiple hydrogen bonding interactions, enhancing binding affinity to biological targets. In contrast, the 3-Methylbutanoyl substituent introduces a branched alkyl chain that can modulate physicochemical properties such as solubility and metabolic stability. Such features are critical in determining the compound’s suitability for drug development, particularly in terms of pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 1-(3-Methylbutanoyl)pyrazolidin-3-one. Studies utilizing high-throughput virtual screening (HTVS) have identified this compound as a hit against several disease-relevant targets, including enzymes implicated in inflammation and cancer metabolism. The acylated pyrazolidinone scaffold appears to exhibit inhibitory activity by occupying active sites on target proteins, thereby disrupting pathological signaling pathways. Such findings align with broader trends in drug discovery where structure-based design plays a pivotal role.

In vitro investigations have demonstrated that derivatives of 1-(3-Methylbutanoyl)pyrazolidin-3-one exhibit promising cytotoxic effects against certain cancer cell lines. The methylbutanoyl group seems to contribute to this activity by interfering with essential metabolic processes, such as fatty acid synthesis and energy production. Mechanistic studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how the compound interacts with biological macromolecules, offering a foundation for rational optimization.

The compound’s synthetic accessibility also enhances its appeal for pharmaceutical applications. Modern synthetic methodologies enable efficient preparation of 1-(3-Methylbutanoyl)pyrazolidin-3-one through multi-step reactions involving readily available precursors. Advances in catalytic processes, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the introduction of diverse substituents onto the pyrazolidinone core. This flexibility allows medicinal chemists to explore a wide array of analogs with tailored biological activities.

Emerging research highlights the compound’s potential in addressing neurodegenerative disorders. Preclinical studies suggest that derivatives of 1-(3-Methylbutanoyl)pyrazolidin-3-one may modulate cholinergic systems by interacting with muscarinic receptors or inhibiting acetylcholinesterase enzymes. The structural features of this molecule make it an attractive candidate for developing acetylcholinesterase inhibitors (ACIs), which are cornerstone therapeutics for conditions like Alzheimer’s disease. Computational docking studies have predicted favorable binding interactions between this scaffold and target enzymes, supporting further experimental validation.

The role of 1-(3-Methylbutanoyl)pyrazolidin-3-one in antibiotic discovery is another area of growing interest. Antibiotic resistance poses a significant global health challenge, necessitating novel therapeutic strategies. The compound’s ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has been explored through molecular dynamics simulations and enzyme inhibition assays. Such investigations underscore its potential as a lead compound for developing next-generation antibiotics capable of overcoming existing resistance mechanisms.

Regulatory considerations also play a crucial role in advancing compounds like 1-(3-Methylbutanoyl)pyrazolidin-3-one into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent purity and quality standards before proceeding to preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies facilitate efficient translation from bench research to regulatory submissions, accelerating the path toward therapeutic approval.

The future prospects of 1-(3-Methylbutanoyl)pyrazolidin-3-one are further brightened by interdisciplinary approaches integrating artificial intelligence (AI) and machine learning (ML). AI-driven de novo design algorithms can predict novel analogs with enhanced bioactivity based on existing data sets. By leveraging these technologies alongside traditional medicinal chemistry techniques, researchers can optimize properties such as solubility, permeability, and metabolic stability more rapidly than ever before.

In conclusion,1-(3-Methylbutanoyl)pyrazolidin-3-one (CAS No: 2138266-72-3) stands as a compelling example of how structural innovation can yield bioactive molecules with therapeutic potential across multiple disease areas. Its unique combination of chemical features makes it an invaluable scaffold for drug discovery efforts aimed at addressing unmet medical needs through both academic research initiatives and industrial collaborations.